rac-(4R,5R)-3,4-dimethyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, trans
Overview
Description
Rac-(4R,5R)-3,4-dimethyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, trans, also known as rac-dimethyl-oxazole-5-carboxylic acid, is a chiral molecule that has attracted considerable attention in recent years due to its potential applications in biochemistry and medicine. This molecule is an important building block for the synthesis of a variety of pharmaceuticals, and its structural features are of particular interest to scientists.
Scientific Research Applications
Rac-dimethyl-oxazole-5-carboxylic acid has a variety of applications in scientific research. It is used as a chiral building block in the synthesis of various pharmaceuticals, and its structural features make it useful for the study of enzyme-catalyzed reactions. It is also used in the synthesis of a variety of natural products, such as antibiotics and other drugs. Furthermore, it is used in the synthesis of polymers, which can be used in biomedical applications.
Mechanism of Action
Rac-dimethyl-oxazole-5-carboxylic acid has a number of important biological activities. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also has anti-inflammatory, anti-proliferative, and anti-angiogenic activities. In addition, it has been shown to have anti-tumor activity, and it has been suggested that it may have potential applications in the treatment of cancer.
Biochemical and Physiological Effects
Rac-dimethyl-oxazole-5-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also has anti-inflammatory, anti-proliferative, and anti-angiogenic activities. In addition, it has been shown to have anti-tumor activity, and it has been suggested that it may have potential applications in the treatment of cancer.
Advantages and Limitations for Lab Experiments
Rac-dimethyl-oxazole-5-carboxylic acid has a number of advantages and limitations when used in lab experiments. One advantage is that it is a relatively inexpensive building block for the synthesis of a variety of pharmaceuticals. In addition, it is easy to obtain and store, and it is stable when stored at room temperature. However, it is important to note that this molecule is not very soluble in water, so it is not suitable for use in aqueous solutions.
Future Directions
Rac-dimethyl-oxazole-5-carboxylic acid has a number of potential future applications. It has been suggested that it may have potential applications in the treatment of cancer, as it has been shown to have anti-tumor activity. In addition, it may have potential applications in drug delivery, as it is a relatively stable molecule that can be used to transport drugs to specific locations in the body. Furthermore, it may have potential applications in the synthesis of polymers for biomedical applications, as it is a chiral building block. Finally, it may have potential applications in the study of enzyme-catalyzed reactions, as its structural features make it useful for this purpose.
Synthesis Methods
Rac-dimethyl-oxazole-5-carboxylic acid can be synthesized via a few different methods. One of the most common methods is the reaction of a carboxylic acid with a dimethylhydrazine. This reaction produces a dimethylhydrazone intermediate, which can then be hydrolyzed to form the desired product. Other methods of synthesis include the reaction of a carboxylic acid with an alkyl halide, or the reaction of an aldehyde or ketone with a dimethylhydrazine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4R,5R)-3,4-dimethyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, trans involves the synthesis of the oxazole ring followed by the introduction of the carboxylic acid group. The stereochemistry of the compound is achieved through the use of chiral starting materials and selective reactions.", "Starting Materials": [ "4-methylpent-3-en-2-one", "ethyl diazoacetate", "methylamine", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "sodium bicarbonate", "sodium sulfate", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of oxazole ring", "a. React 4-methylpent-3-en-2-one with ethyl diazoacetate in the presence of a rhodium catalyst to form the oxazole ring.", "b. Purify the product by column chromatography.", "Step 2: Introduction of carboxylic acid group", "a. React the oxazole product with methylamine and acetic anhydride to form the corresponding amide.", "b. Hydrolyze the amide using sodium hydroxide to form the carboxylic acid.", "c. Purify the product by recrystallization.", "Step 3: Racemization", "a. Dissolve the product in hydrochloric acid and add sodium chloride.", "b. Neutralize the solution with sodium bicarbonate.", "c. Extract the product with diethyl ether.", "d. Dry the organic layer with sodium sulfate.", "e. Concentrate the product and dissolve in methanol.", "f. Add a catalytic amount of hydrochloric acid to racemize the product.", "g. Neutralize the solution with sodium bicarbonate and extract with diethyl ether.", "h. Dry the organic layer with sodium sulfate and concentrate the product.", "i. Purify the racemic product by recrystallization." ] } | |
CAS RN |
2648901-88-4 |
Product Name |
rac-(4R,5R)-3,4-dimethyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, trans |
Molecular Formula |
C6H9NO3 |
Molecular Weight |
143.1 |
Purity |
95 |
Origin of Product |
United States |
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